Cas no 2649372-20-1 (B-Raf IN 2)

• Product Name: B-Raf IN 2
• CAS No: 2649372-20-1
• MF: C₂₀H₁₇F₂N₅O₄S
• MW: 461.44
• CID: 5090578
• PubChem ID: 156473463
• Update Time: 2025-07-01

B-Raf IN 2 Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinesulfonamide, N-[2-cyano-3-[(3,4-dihydro-3-methyl-4-oxo-6-quinazolinyl)oxy]-4-fluorophenyl]-3-fluoro-, (3R)-
• BRAF inhibitor Compound Ia
• B-Raf IN 2
• (R)-N-(2-cyano-4-fluoro-3-((3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)oxy)phenyl)-3-fluoropyrrolidine-1-sulfonamide
• (3R)-N-[2-cyano-4-fluoro-3-(3-methyl-4-oxo-quinazolin-6-yl)oxy-phenyl]-3-fluoro-pyrrolidine-1-sulfonamide
• CS-0356499
• (3R)-N-{2-cyano-4-fluoro-3-[(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)oxy]phenyl}-3-fluoropyrrolidine-1-sulfonamide
• AKOS040757941
• US20240174621, Example 1
• Example 7 [WO2021116050]
• GTPL13500
• 2649372-20-1
• HY-145120
• EN300-37399545
• mosperafenib
• (3R)-N-[2-cyano-4-fluoro-3-(3-methyl-4-oxoquinazolin-6-yl)oxyphenyl]-3-fluoropyrrolidine-1-sulfonamide
• EX-A6270
• BDBM677074
• MS-28467
• DA-71707
• SCHEMBL23497717

• Inchi： 1S/C20H17F2N5O4S/c1-26-11-24-17-4-2-13(8-14(17)20(26)28)31-19-15(9-23)18(5-3-16(19)22)25-32(29,30)27-7-6-12(21)10-27/h2-5,8,11-12,25H,6-7,10H2,1H3/t12-/m1/s1
• InChI Key： ZUXPFTYMSHPRQX-GFCCVEGCSA-N
• SMILES： N1(S(NC2=CC=C(F)C(OC3C=CC4=C(C=3)C(=O)N(C)C=N4)=C2C#N)(=O)=O)CC[C@@H](F)C1

Computed Properties

• Exact Mass: 461.09693154g/mol
• Monoisotopic Mass: 461.09693154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 124Ų

Additional information on B-Raf IN 2

B-Raf IN 2 (CAS No. 2649372-20-1): A Promising Inhibitor in Targeted Cancer Therapy

B-Raf IN 2, with the Chemical Abstracts Service (CAS) number 2649372-20-1, is a novel and highly selective inhibitor of the B-Raf kinase. This compound has garnered significant attention in the field of oncology due to its potential in targeted cancer therapy. The B-Raf kinase, a member of the Raf family of serine/threonine kinases, plays a crucial role in the mitogen-activated protein kinase (MAPK) signaling pathway, which is frequently dysregulated in various types of cancer.

The MAPK pathway is a key regulator of cell proliferation, differentiation, and survival. Mutations in the B-Raf gene, particularly the V600E mutation, are commonly found in melanoma, colorectal cancer, and thyroid cancer. These mutations lead to constitutive activation of the B-Raf kinase, driving uncontrolled cell growth and tumor progression. Therefore, the development of effective B-Raf inhibitors has become a critical focus in cancer research.

B-Raf IN 2 has been designed to selectively target and inhibit the B-Raf kinase, with a particular emphasis on the V600E mutant. Preclinical studies have demonstrated that this compound exhibits potent and selective inhibition of B-Raf V600E, leading to significant antiproliferative effects in cancer cell lines harboring this mutation. The selectivity of B-Raf IN 2 is crucial for minimizing off-target effects and reducing potential side effects associated with broader kinase inhibition.

Recent research has further elucidated the mechanism of action of B-Raf IN 2. Studies have shown that this inhibitor binds to the ATP-binding pocket of the B-Raf kinase, effectively blocking its catalytic activity. This binding interaction is highly specific, allowing B-Raf IN 2 to selectively inhibit B-Raf without affecting other kinases in the MAPK pathway. This selectivity is particularly important for maintaining normal cellular functions while targeting cancer cells.

In addition to its potent inhibitory activity, B-Raf IN 2 has demonstrated favorable pharmacokinetic properties. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration in clinical settings. These properties are essential for ensuring sustained therapeutic effects and improving patient compliance.

Clinical trials are currently underway to evaluate the safety and efficacy of B-Raf IN 2 in patients with advanced cancers harboring B-Raf V600E mutations. Early results from phase I trials have been promising, with several patients showing significant tumor regression and improved overall survival. These findings have generated optimism about the potential of B-Raf IN 2 as a new therapeutic option for patients with B-Raf-driven cancers.

The development of B-Raf IN 2 represents a significant advancement in targeted cancer therapy. By selectively inhibiting the B-Raf kinase, this compound has the potential to improve outcomes for patients with cancers driven by B-Raf mutations. Ongoing research continues to explore its full therapeutic potential and optimize its use in combination with other anticancer agents.

In conclusion, B-Raf IN 2 (CAS No. 2649372-20-1) is a promising inhibitor with significant potential in targeted cancer therapy. Its selective inhibition of the B-Raf kinase, favorable pharmacokinetic properties, and promising clinical results make it an exciting candidate for further development and clinical application. As research progresses, it is likely that B-Raf IN 2 will play an increasingly important role in the treatment of cancers driven by B-Raf mutations.